Cas no 91391-86-5 (Pyrimidine,2-ethyl-4-phenyl-)

• Product Name: Pyrimidine,2-ethyl-4-phenyl-
• CAS No: 91391-86-5
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 799693
• PubChem ID: 45117407
• Update Time: 2025-04-19

Pyrimidine,2-ethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-ethyl-4-phenyl-
• Pyrimidine, 2-ethyl-4-phenyl- (7CI,9CI)
• SCHEMBL10272516
• 91391-86-5
• 2-ethyl-4-phenylpyrimidine

• Inchi： 1S/C12H12N2/c1-2-12-13-9-8-11(14-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： PKHCKAJHSUVBAS-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų